Cas no 1824063-13-9 (1-(5-Bromo-2-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(5-Bromo-2-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 1824063-13-9
• MF: C₇H₂BrF₄NO
• MW: 271.994494915009
• CID: 5466121
• PubChem ID: 130139661
• Update Time: 2023-08-28

1-(5-Bromo-2-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-one
• 1-(5-Bromo-2-fluoropyridin-3-yl)-2,2,2-trifluoroethanone
• starbld0023469
• Z1999520273

• Inchi： 1S/C7H2BrF4NO/c8-3-1-4(6(9)13-2-3)5(14)7(10,11)12/h1-2H
• InChI Key： ICGHOBNBVGCYQP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 270.92559 g/mol
• Monoisotopic Mass: 270.92559 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30
• Molecular Weight: 271.99